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Compound of Interest

Compound Name: cis-3-Methyl-3-hexene

Cat. No.: B13800522 Get Quote

For Research, Scientific, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the health and safety

information currently available for cis-3-Methyl-3-hexene (CAS No: 4914-89-0). It is intended

for researchers, scientists, and professionals in drug development who may handle or evaluate

this compound. Information has been aggregated from safety data sheets, chemical databases,

and toxicological literature concerning related chemical structures. A significant data gap exists

in the public domain regarding specific experimental toxicity studies for this compound.

Therefore, this guide also includes generalized experimental protocols and a hypothetical

metabolic pathway to aid in risk assessment and future research.

Chemical and Physical Properties
cis-3-Methyl-3-hexene is a flammable, volatile organic compound. Its key identifiers and

properties are summarized below.
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Property Value Citation(s)

IUPAC Name (3Z)-3-Methylhex-3-ene [1]

Synonyms
(Z)-3-Methyl-3-hexene, cis-3-

Methyl-3-hexane
[1]

CAS Number 4914-89-0 [1][2]

Molecular Formula C₇H₁₄ [1][3]

Molecular Weight 98.19 g/mol [1][3]

Boiling Point 93.4°C at 760 mmHg [4]

Melting Point -124.4°C (estimate) [4]

Density 0.7080 g/cm³ [4]

Refractive Index 1.414 [4]

XLogP3 3.2 [3][4]

Hazard Identification and GHS Classification
cis-3-Methyl-3-hexene is classified as a highly flammable liquid. The primary health hazard

identified is the risk of aspiration if swallowed.

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Flammable

Liquids
2

H225: Highly

flammable liquid

and vapour.[1][3]

[5][6]

Danger

Aspiration

Hazard
1

H304: May be

fatal if swallowed

and enters

airways.[7]

Danger
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Precautionary Statements:
A comprehensive list of precautionary statements is provided in the safety data sheets. Key

statements include:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[3][5][6]

P233: Keep container tightly closed.[3][5][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

P301+P310+P331: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Do

NOT induce vomiting.[7]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.[5][6]

P403+P235: Store in a well-ventilated place. Keep cool.[5][6]

Toxicological Data Summary
A thorough review of publicly available literature and safety databases reveals a significant lack

of specific toxicological data for cis-3-Methyl-3-hexene. For most standard toxicological

endpoints, the available information is "no data available".
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Endpoint Result/Data Citation(s)

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [7]

Skin Corrosion/Irritation No data available [7]

Serious Eye Damage/Irritation No data available [7]

Respiratory or Skin

Sensitization
No data available [7]

Germ Cell Mutagenicity No data available [7]

Carcinogenicity No data available [7]

Reproductive Toxicity No data available [7]

STOT-Single Exposure No data available [7]

STOT-Repeated Exposure No data available [7]

Toxicity to Fish No data available [1]

Toxicity to Daphnia No data available [1]

Generalized Experimental Protocols
Given the absence of specific experimental data, the following sections outline generalized,

standard protocols for assessing key toxicological endpoints. These are not based on cited

experiments for this specific molecule but represent standard methodologies.

Protocol: Acute Oral Toxicity Assessment (OECD 423
Guideline)

Objective: To determine the acute oral toxicity of cis-3-Methyl-3-hexene.

Test System: Typically, female rats are used. A minimum of three animals are used for each

step.

Procedure:
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1. Animals are fasted prior to dosing.

2. The test substance is administered in a single dose by gavage.

3. A starting dose of 300 mg/kg is often used, with subsequent doses (e.g., 2000 mg/kg, 100

mg/kg, 5 mg/kg) selected based on the outcome of the previous step.

4. Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

5. A full necropsy is performed on all animals at the end of the observation period.

Endpoint: The LD50 (Lethal Dose 50) is estimated, and the GHS classification for acute

toxicity is determined.

Protocol: In Vitro Skin Irritation Test (OECD 439
Guideline)

Objective: To assess the potential of cis-3-Methyl-3-hexene to cause skin irritation.

Test System: Reconstituted human epidermis (RhE) models (e.g., EpiDerm™, EpiSkin™).

Procedure:

1. The test substance is applied topically to the surface of the tissue model.

2. After a defined exposure period (e.g., 60 minutes), the substance is removed by washing.

3. The tissue is incubated for a post-exposure period (e.g., 42 hours).

4. Cell viability is measured using a quantitative assay, typically the MTT assay, which

measures mitochondrial dehydrogenase activity.

Endpoint: The substance is classified as an irritant or non-irritant based on the mean tissue

viability relative to negative controls.

Signaling and Metabolic Pathways
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No specific studies on the metabolic or toxicological signaling pathways of cis-3-Methyl-3-
hexene have been found. However, based on the metabolism of structurally related

compounds like methylcyclohexane and general principles of alkene toxicology, a hypothetical

framework can be proposed.

Hypothetical Metabolic Pathway
Alkenes and substituted alkanes are typically metabolized in vivo via oxidation, primarily by

cytochrome P450 enzymes in the liver. A plausible metabolic route for cis-3-Methyl-3-hexene
would involve hydroxylation at allylic positions or epoxidation of the double bond, followed by

conjugation and excretion. The study on methylcyclohexane metabolism showed hydroxylation

occurs, with the main metabolite being the glucuronide of trans-4-methylcyclohexanol.[8][9]

Phase I Metabolism Phase II Metabolism

cis-3-Methyl-3-hexene

3,4-Epoxy-3-methylhexane
CYP450

(Epoxidation)

Allylic Alcohols
CYP450

(Hydroxylation)

3-Methylhexane-3,4-diol
Epoxide Hydrolase

Glucuronide Conjugates

UGT

UGT ExcretionExcretion (Urine)

Click to download full resolution via product page

Caption: Hypothetical Phase I and Phase II metabolic pathway for cis-3-Methyl-3-hexene.

Potential Toxicological Mechanism
Some alkenes are known to be "soft" electrophiles that can exert toxicity by forming covalent

adducts with "soft" biological nucleophiles, such as the sulfhydryl groups on cysteine residues

in proteins.[5][10] If the metabolic epoxidation of cis-3-Methyl-3-hexene occurs, the resulting

epoxide is an electrophilic intermediate that could potentially react with cellular macromolecules

like proteins and DNA, leading to cytotoxicity or genotoxicity.
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Safe Handling and Emergency Procedures Workflow
The following diagram outlines the logical workflow for handling cis-3-Methyl-3-hexene, from

risk assessment to emergency response, based on its GHS classification.
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Preparation & Handling

Emergency Response

Risk Assessment
(Flammable Liquid, Aspiration Hazard)

Engineering Controls
(Fume Hood, Grounding)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling Procedure
(Avoid Ignition Sources, Keep Container Closed)

Exposure Event

If spill or exposure occurs

Skin/Hair Contact:
Rinse with Water

Skin

Ingestion:
Call Poison Center, DO NOT Induce Vomiting

Swallowed

Fire:
Use Dry Chemical/Sand Extinguisher

Ignition

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for cis-3-Methyl-3-hexene.
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Conclusion
cis-3-Methyl-3-hexene is a chemical with well-defined physical properties and a primary

hazard classification as a highly flammable liquid and an aspiration risk. However, there is a

critical lack of empirical data regarding its specific toxicity, metabolic fate, and potential for

causing adverse health effects beyond what is inferred from its basic classification. The

information and generalized protocols provided herein should be used to guide safe handling

practices and to design future experimental studies to fill these knowledge gaps. Researchers

must exercise caution, employing robust engineering controls and appropriate personal

protective equipment when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13800522#health-and-safety-information-for-cis-3-
methyl-3-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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